Cas no 899737-20-3 (5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

5-Amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide is a triazole-based carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 1,2,3-triazole core substituted with an amino group at the 5-position and a carboxamide linkage, enhancing its binding affinity for biological targets. The 2-chlorophenyl and 3-ethylphenyl moieties contribute to its lipophilicity and steric properties, which may influence pharmacokinetic behavior. This compound is of interest for its potential as a scaffold in drug discovery, particularly for targeting enzymes or receptors where triazole derivatives exhibit activity. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in the development of novel bioactive molecules.

5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide structure

899737-20-3 structure

Product Name:5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide

CAS No:899737-20-3

MF:C₁₈H₁₈ClN₅O

MW:355.821422100067

CID:5487277

Update Time:2025-06-08

5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-amino-1-[(2-chlorophenyl)methyl]-N-(3-ethylphenyl)triazole-4-carboxamide
- 5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C18H18ClN5O/c1-2-12-6-5-8-14(10-12)21-18(25)16-17(20)24(23-22-16)11-13-7-3-4-9-15(13)19/h3-10H,2,11,20H2,1H3,(H,21,25)
- InChI Key： JSBHEZZFJBLCEG-UHFFFAOYSA-N
- SMILES： N1(CC2=CC=CC=C2Cl)C(N)=C(C(NC2=CC=CC(CC)=C2)=O)N=N1

5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2691-0482-2μmol	5-amino-1-[(2-chlorophenyl)methyl]-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide	899737-20-3	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2691-0482-5μmol	5-amino-1-[(2-chlorophenyl)methyl]-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide	899737-20-3	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2691-0482-10μmol	5-amino-1-[(2-chlorophenyl)methyl]-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide	899737-20-3	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2691-0482-20μmol	5-amino-1-[(2-chlorophenyl)methyl]-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide	899737-20-3	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2691-0482-1mg	5-amino-1-[(2-chlorophenyl)methyl]-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide	899737-20-3	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2691-0482-2mg	5-amino-1-[(2-chlorophenyl)methyl]-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide	899737-20-3	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2691-0482-3mg	5-amino-1-[(2-chlorophenyl)methyl]-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide	899737-20-3	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2691-0482-4mg	5-amino-1-[(2-chlorophenyl)methyl]-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide	899737-20-3	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2691-0482-5mg	5-amino-1-[(2-chlorophenyl)methyl]-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide	899737-20-3	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2691-0482-10mg	5-amino-1-[(2-chlorophenyl)methyl]-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide	899737-20-3	90%+	10mg	$79.0	2023-05-16

5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

Additional information on 5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899737-20-3)

The compound 5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899737-20-3) is a specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core substituted with an amino group, a chlorophenylmethyl moiety, and an ethylphenyl carboxamide side chain, makes it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition, anti-inflammatory therapies, and crop protection formulations.

In recent years, the demand for triazole-based compounds like 5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide has surged, driven by advancements in targeted drug delivery and precision agriculture. The compound's CAS No. 899737-20-3 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Its structural similarity to known azole fungicides and anticancer agents has sparked discussions about its mechanism of action, particularly in enzyme inhibition and signal transduction pathways.

From a synthetic chemistry perspective, the preparation of 5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions, including click chemistry for triazole ring formation and amide coupling for the carboxamide group. The presence of both electron-donating (amino) and electron-withdrawing (chlorophenyl) groups in its structure contributes to its diverse reactivity, making it a valuable scaffold for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability.

The pharmacological potential of CAS No. 899737-20-3 is a hot topic in medicinal chemistry forums. Preliminary studies suggest its bioisosteric properties could mimic natural ligands, enabling interactions with biological targets like G-protein-coupled receptors (GPCRs) or tyrosine kinases. This aligns with current industry trends toward small-molecule therapeutics for chronic diseases. Additionally, its agrochemical applications are being explored, with patents citing derivatives for pest resistance management and plant growth regulation.

Environmental and regulatory considerations for 5-amino-1-(2-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide are also critical. As with many heterocyclic compounds, its biodegradability and ecotoxicological profile are under scrutiny to meet green chemistry standards. Researchers are optimizing synthetic routes to reduce waste and improve atom economy, addressing the global push for sustainable chemical production.

In conclusion, CAS No. 899737-20-3 represents a promising candidate for interdisciplinary research. Its dual utility in pharmaceutical and agrochemical sectors, combined with its structural modularity, positions it as a focal point for innovation. Future studies may explore its formulation strategies, synergistic effects with other active ingredients, and patent landscape to unlock its full commercial potential.